![molecular formula C16H23NO5 B2508543 3-(2-Hydroxy-4,6-dimethylphenyl)-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic acid CAS No. 99952-72-4](/img/structure/B2508543.png)
3-(2-Hydroxy-4,6-dimethylphenyl)-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic acid
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Description
The compound "3-(2-Hydroxy-4,6-dimethylphenyl)-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic acid" is a complex organic molecule that may have potential biological activity. While the provided papers do not directly discuss this specific compound, they do provide insights into similar compounds and their syntheses, molecular structures, chemical reactions, and physical and chemical properties, which can be used to infer potential characteristics of the compound .
Synthesis Analysis
The synthesis of related compounds involves the formation of metal complexes, as seen in the study of methyl-3-(4-chlorophenyl)-3-hydroxy-2,2-dimethylpropanoate derivatives, which were reacted with various metal ions to test their anti-tumor activities . Another synthesis method mentioned is the Strecker synthesis, used to prepare 2-amino-3-(purin-9-yl)propanoic acids with different substitutions on the purine base . These methods suggest that the synthesis of the compound might involve similar complexation reactions or multi-step synthetic pathways to introduce various functional groups.
Molecular Structure Analysis
The molecular structure of related compounds has been analyzed using techniques such as X-ray diffraction analysis, which provided detailed information on the conformation of 2-amino-N-(dimethylphenoxyethyl)propan-1-ol derivatives in different environments . This suggests that the molecular structure of "this compound" could also be studied using similar techniques to understand its conformation and potential interactions with biological targets.
Chemical Reactions Analysis
The chemical reactions of similar compounds include condensation reactions, as seen with 3-oxo-2-arylhydrazonopropanals, which undergo condensation with active methylene reagents to form various products depending on the reaction conditions . This indicates that the compound may also participate in condensation reactions, potentially leading to the formation of different products that could have varied biological activities.
Physical and Chemical Properties Analysis
The physical and chemical properties of related compounds are characterized using a range of techniques, including elemental analysis, molar conductivity, DTA, TG, FTIR, ICP-AES, and magnetic susceptibility . These properties are crucial for understanding the behavior of the compounds in biological systems and their potential as drug candidates. The compound "this compound" would likely require a similar comprehensive analysis to determine its suitability for further development.
Scientific Research Applications
Structural Analysis and Characterization
- The macrocycle derived from the linear precursor of the compound has been used in structural studies, revealing its cis-diphenyl configuration and intermolecular hydrogen bonding pattern, which links the molecules into a three-dimensional framework (Linden, Iliev, & Heimgartner, 2006).
Synthetic Pathways and Mechanisms
- The compound has been utilized as a precursor in the synthesis of various other chemicals, including the tetramethyl-6,13-diphenyl-1,8-dioxa-4,11-diazacyclotetradecane-2,5,9,12-tetraone and its intermediate forms, demonstrating its role in complex synthetic pathways (Linden, Iliev, & Heimgartner, 2006).
Applications in Biochemistry and Molecular Biology
- Research has explored the derivatization of acidic herbicides with tetraalkyl ammonium and trimethyl sulfonium hydroxides for gas chromatographic determination, indicating the compound's utility in analytical chemistry and its potential role in environmental studies (Rompa, Kremer, & Zygmunt, 2004).
properties
IUPAC Name |
3-(2-hydroxy-4,6-dimethylphenyl)-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H23NO5/c1-9-6-10(2)11(13(18)7-9)8-12(14(19)20)17-15(21)22-16(3,4)5/h6-7,12,18H,8H2,1-5H3,(H,17,21)(H,19,20) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XYLHVFFWMJCESY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C(=C1)O)CC(C(=O)O)NC(=O)OC(C)(C)C)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H23NO5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
309.36 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
99952-72-4 |
Source
|
Record name | 2-{[(tert-butoxy)carbonyl]amino}-3-(2-hydroxy-4,6-dimethylphenyl)propanoic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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